Methoxychlor
Methoxychlor
Methoxychlor is a manufactured chemical that does not occur naturally in the environment. Pure methoxychlor is a pale-yellow powder with a slight fruity or musty odor. Methoxychlor is used as an insecticide against flies, mosquitoes, cockroaches, chiggers, and a wide variety of other insects. It is used on agricultural crops and livestock, and in animal feed, barns, grain storage bins, home gardens, and on pets. Methoxychlor is also known as DMDT, Marlate®, or Metox®.
Methoxychlor is a white crystalline solid which is often dissolved in a liquid carrier such as diesel oil. It can cause illness by inhalation, skin absorption and/or ingestion. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. If dissolved in a liquid carrier, it can easily penetrate the soil and contaminate groundwater and nearby streams. It is used as a pesticide.
Methoxychlor is an organochlorine insecticide. It is functionally related to a 1,1,1-trichloro-2,2-diphenylethane.
Exposure to methoxychlor may occur during its manufacture or use as a pesticide. Information on the acute (short-term) and chronic (long-term) effects of methoxychlor in humans is not available. In an acute oral study in animals, changes in the liver were reported. Dermal contact with methoxychlor is slightly irritating to skin. Chronic oral exposure of animals to methoxychlor has resulted in effects to the liver, kidneys, and nervous system. Reproductive and developmental effects are the primary concern from methoxychlor exposure. Animal studies have reported developmental and reproductive effects, such as abortions, reduced fertility, reduced litter size, and skeletal effects from oral exposure to methoxychlor. EPA has classified methoxychlor as a Group D, not classifiable as to human carcinogenicity. Inhalation studies are not available for methoxychlor. However, oral studies are available and a risk management decision can be made to assume that the hazards resulting from oral exposure may be indicative of that resulting from inhalation exposure.
Methoxychlor is a manufactured organochlorine used as an insecticide against flies, mosquitoes, cockroaches, chiggers, and a wide variety of other insects. It is used on agricultural crops and livestock, and in animal feed, barns, grain storage bins, home garden, and on pets. (L167)
An insecticide. Methoxychlor has estrogenic effects in mammals, among other effects.
Methoxychlor is a white crystalline solid which is often dissolved in a liquid carrier such as diesel oil. It can cause illness by inhalation, skin absorption and/or ingestion. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. If dissolved in a liquid carrier, it can easily penetrate the soil and contaminate groundwater and nearby streams. It is used as a pesticide.
Methoxychlor is an organochlorine insecticide. It is functionally related to a 1,1,1-trichloro-2,2-diphenylethane.
Exposure to methoxychlor may occur during its manufacture or use as a pesticide. Information on the acute (short-term) and chronic (long-term) effects of methoxychlor in humans is not available. In an acute oral study in animals, changes in the liver were reported. Dermal contact with methoxychlor is slightly irritating to skin. Chronic oral exposure of animals to methoxychlor has resulted in effects to the liver, kidneys, and nervous system. Reproductive and developmental effects are the primary concern from methoxychlor exposure. Animal studies have reported developmental and reproductive effects, such as abortions, reduced fertility, reduced litter size, and skeletal effects from oral exposure to methoxychlor. EPA has classified methoxychlor as a Group D, not classifiable as to human carcinogenicity. Inhalation studies are not available for methoxychlor. However, oral studies are available and a risk management decision can be made to assume that the hazards resulting from oral exposure may be indicative of that resulting from inhalation exposure.
Methoxychlor is a manufactured organochlorine used as an insecticide against flies, mosquitoes, cockroaches, chiggers, and a wide variety of other insects. It is used on agricultural crops and livestock, and in animal feed, barns, grain storage bins, home garden, and on pets. (L167)
An insecticide. Methoxychlor has estrogenic effects in mammals, among other effects.
Brand Name:
Vulcanchem
CAS No.:
72-43-5
VCID:
VC21213928
InChI:
InChI=1S/C16H15Cl3O2/c1-20-13-7-3-11(4-8-13)15(16(17,18)19)12-5-9-14(21-2)10-6-12/h3-10,15H,1-2H3
SMILES:
COC1=CC=C(C=C1)C(C2=CC=C(C=C2)OC)C(Cl)(Cl)Cl
Molecular Formula:
C16H15Cl3O2
Molecular Weight:
345.6 g/mol
Methoxychlor
CAS No.: 72-43-5
Cat. No.: VC21213928
Molecular Formula: C16H15Cl3O2
Molecular Weight: 345.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methoxychlor is a manufactured chemical that does not occur naturally in the environment. Pure methoxychlor is a pale-yellow powder with a slight fruity or musty odor. Methoxychlor is used as an insecticide against flies, mosquitoes, cockroaches, chiggers, and a wide variety of other insects. It is used on agricultural crops and livestock, and in animal feed, barns, grain storage bins, home gardens, and on pets. Methoxychlor is also known as DMDT, Marlate®, or Metox®. Methoxychlor is a white crystalline solid which is often dissolved in a liquid carrier such as diesel oil. It can cause illness by inhalation, skin absorption and/or ingestion. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. If dissolved in a liquid carrier, it can easily penetrate the soil and contaminate groundwater and nearby streams. It is used as a pesticide. Methoxychlor is an organochlorine insecticide. It is functionally related to a 1,1,1-trichloro-2,2-diphenylethane. Exposure to methoxychlor may occur during its manufacture or use as a pesticide. Information on the acute (short-term) and chronic (long-term) effects of methoxychlor in humans is not available. In an acute oral study in animals, changes in the liver were reported. Dermal contact with methoxychlor is slightly irritating to skin. Chronic oral exposure of animals to methoxychlor has resulted in effects to the liver, kidneys, and nervous system. Reproductive and developmental effects are the primary concern from methoxychlor exposure. Animal studies have reported developmental and reproductive effects, such as abortions, reduced fertility, reduced litter size, and skeletal effects from oral exposure to methoxychlor. EPA has classified methoxychlor as a Group D, not classifiable as to human carcinogenicity. Inhalation studies are not available for methoxychlor. However, oral studies are available and a risk management decision can be made to assume that the hazards resulting from oral exposure may be indicative of that resulting from inhalation exposure. Methoxychlor is a manufactured organochlorine used as an insecticide against flies, mosquitoes, cockroaches, chiggers, and a wide variety of other insects. It is used on agricultural crops and livestock, and in animal feed, barns, grain storage bins, home garden, and on pets. (L167) An insecticide. Methoxychlor has estrogenic effects in mammals, among other effects. |
|---|---|
| CAS No. | 72-43-5 |
| Molecular Formula | C16H15Cl3O2 |
| Molecular Weight | 345.6 g/mol |
| IUPAC Name | 1-methoxy-4-[2,2,2-trichloro-1-(4-methoxyphenyl)ethyl]benzene |
| Standard InChI | InChI=1S/C16H15Cl3O2/c1-20-13-7-3-11(4-8-13)15(16(17,18)19)12-5-9-14(21-2)10-6-12/h3-10,15H,1-2H3 |
| Standard InChI Key | IAKOZHOLGAGEJT-UHFFFAOYSA-N |
| Impurities | 3,6,11,14-tetramethoxydibenzo(g,p)chrysene is one of the impurities present in commercial samples. Both reverse and normal phase high-performance liq chromatography techniques were applied to the analysis of tech methoxychlor. The following constituents were identified: 1,1,1,2-tetrachloro-2-(p-methoxyphenyl)ethane, o,p'-DMDT, o,p'-DMDE, methoxychlor olefin (DMDE), o,o'-DMDT, condensation product of p,p'-DMDT, condensation product of o,p'-DMDT, two unresolved components, chlorotrianisene, 1,2,2-tris(p-methoxyphenyl)ethene, 2,2,2-trichloro-1-(p-methoxyphenyl)ethanol, 3,6-dimethoxy-9-(o-methoxyphenyl)-10-(p-methoxyphenyl)phenanthrene, 3,6-dimethyl-9,10-bis(p-methoxyphenyl)phenanthrene, 1,1,2,2-tetrakis(p-methoxyphenyl)ethene, 1-(o-methoxyphenyl)-1,2,2-tris(p-methoxyphenyl)ethene, and 1,1,1-trichloro-2-(p-hydroxyphenyl)-2-(p-methoxyphenyl)ethane. |
| SMILES | COC1=CC=C(C=C1)C(C2=CC=C(C=C2)OC)C(Cl)(Cl)Cl |
| Canonical SMILES | COC1=CC=C(C=C1)C(C2=CC=C(C=C2)OC)C(Cl)(Cl)Cl |
| Boiling Point | Decomposes (NTP, 1992) decomposes Decomposes |
| Colorform | Colorless crystals (technical, grey powder) Dimorphic crystals Crystals from dilute alcohol White to light yellow solid For more Color/Form (Complete) data for METHOXYCHLOR (7 total), please visit the HSDB record page. |
| Melting Point | 187 to 190 °F (NTP, 1992) 87 °C MP: 172 °F (77.78 °C) MP: 89 °C (technical, 77 °C) 89 °C 171 °F |
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